Cas no 42492-57-9 (N-Boc-sarcosine Methyl Ester)

• Product Name: N-Boc-sarcosine Methyl Ester
• CAS No: 42492-57-9
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 89513
• PubChem ID: 14018930
• Update Time: 2025-05-25

N-Boc-sarcosine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-tert-Butoxycarbonylsarcosine methyl ester
• Boc-Gly-Ome
• Boc-Sarcosine Methyl Ester
• N-Boc-sarcosine methyl ester
• Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate
• Boc-Sar-OMe
• methyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate
• N-Boc-N-methylglycine methyl ester
• N-t-BOC-sarcosine methyl ester
• N-t-butoxycarbonyl-N-methylaminoacetic acid methyl ester
• N-t-butoxycarbonyl-sarcosine methyl ester
• N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-glycine methyl ester
• 42492-57-9
• SCHEMBL7023795
• DS-9780
• V10036
• DTXSID60554377
• AKOS009815947
• FT-0653531
• LTBDTYJYKRLTRN-UHFFFAOYSA-N
• Methyl2-((tert-butoxycarbonyl)(methyl)amino)acetate
• LTBDTYJYKRLTRN-UHFFFAOYSA-
• J-523184
• A825916
• InChI=1/C9H17NO4/c1-9(2,3)14-8(12)10(4)6-7(11)13-5/h6H2,1-5H3
• MFCD04973115
• CS-0154818
• Methyl N-(tert-butoxycarbonyl)-N-methylglycinate
• DB-013279
• METHYL 2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]ACETATE
• N-Boc-sarcosine Methyl Ester

• MDL： MFCD04973115
• Inchi： 1S/C9H17NO4/c1-9(2,3)14-8(12)10(4)6-7(11)13-5/h6H2,1-5H3
• InChI Key： LTBDTYJYKRLTRN-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 249.6±19.0 ºC (760 Torr),
• Flash Point: 104.8±21.5 ºC,
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 55.84000
• LogP: 1.02630
• Vapor Pressure: Not available

N-Boc-sarcosine Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-sarcosine Methyl Ester

Recent Advances in the Application of N-Boc-sarcosine Methyl Ester (CAS: 42492-57-9) in Chemical Biology and Pharmaceutical Research

N-Boc-sarcosine Methyl Ester (CAS: 42492-57-9) is a versatile compound widely used in peptide synthesis and medicinal chemistry. Its unique structural features, including the Boc-protected amino group and methyl ester functionality, make it a valuable building block for the development of novel therapeutics and biochemical probes. Recent studies have highlighted its role in the synthesis of peptidomimetics, prodrugs, and enzyme inhibitors, underscoring its importance in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-Boc-sarcosine Methyl Ester in the design of protease-resistant peptide analogs. Researchers utilized this compound to introduce conformational constraints into peptide backbones, resulting in enhanced metabolic stability and bioavailability. The study reported a 2.5-fold increase in plasma half-life for modified peptides compared to their native counterparts, suggesting promising applications in peptide-based therapeutics.

In the field of prodrug development, a recent patent application (WO2023056789) disclosed novel N-Boc-sarcosine Methyl Ester derivatives as masked carboxylic acid prodrugs. These derivatives showed improved cellular uptake and controlled release profiles in in vitro models, with potential applications for targeted drug delivery systems. The patent highlights the compound's role as a versatile scaffold for modulating drug solubility and permeability properties.

Cutting-edge research in chemical biology has employed N-Boc-sarcosine Methyl Ester as a key intermediate in the synthesis of activity-based probes for studying enzyme function. A 2024 publication in ACS Chemical Biology described its use in developing fluorescent probes for monitoring protease activity in live cells, enabling real-time visualization of enzymatic processes with unprecedented spatial and temporal resolution.

The pharmaceutical industry has shown increasing interest in this compound, with several clinical candidates in Phase I trials incorporating N-Boc-sarcosine Methyl Ester-derived motifs. Recent preclinical data presented at the 2024 American Chemical Society National Meeting demonstrated improved pharmacokinetic profiles for these candidates, particularly in terms of oral bioavailability and tissue distribution.

Ongoing research continues to explore novel applications of N-Boc-sarcosine Methyl Ester, including its potential in the development of macrocyclic compounds and as a linker in antibody-drug conjugates. The compound's chemical versatility and proven track record in medicinal chemistry suggest it will remain an important tool in pharmaceutical research for the foreseeable future.